Ferroptosis-IN-8

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• InChI: InChI=1S/C15H15N3O3/c1-21-11-7-5-10(6-8-11)9-17-18-15(20)12-3-2-4-13(19)14(12)16/h2-9,19H,16H2,1H3,(H,18,20)/b17-9+
• InChIKey: DSEQTSAKWGVMMQ-RQZCQDPDSA-N

Ferroptosis-IN-8 Overview

Ferroptosis-IN-8 (also designated Compound B4, CAS: 3056016-82-8) is a small-molecule ferroptosis inhibitor belonging to the ortho-aminophenol derivative class . It exhibits an in vitro inhibitory potency of 40.49 nM (EC50/IC50) against RSL3-induced ferroptosis in human HT-1080 fibrosarcoma cells as measured by CCK8 viability assay . The compound is characterized by the molecular formula C15H15N3O3, molecular weight of 285.30 g/mol, and a predicted pKa of 9.04 .

MechanismRadical-trapping antioxidant (RTA) without modulating GPX4, ACSL4 or ALOX15

Cellular ContextReported multi-cell line rescue in HT-1080, kidney, placental, bone and colon models

In Vivo ContextReported kidney IRI and APAP-induced liver injury model endpoint context

Ferroptosis-IN-8 vs Canonical Inhibitors

Ferroptosis inhibitors cannot be treated as interchangeable commodities due to significant divergence in potency, inducer spectrum, mechanism of action, and in vivo validation status. While Ferrostatin-1 (Fer-1) demonstrates an EC50 of 60 nM against erastin-induced ferroptosis and Liproxstatin-1 shows an IC50 of 22 nM against GPX4 deletion models, these archetypal inhibitors exhibit varying degrees of radical-trapping antioxidant (RTA) activity that are highly context-dependent [1]. Moreover, newer compounds such as Ferroptosis-IN-22 operate through an entirely distinct mechanism involving disruption of NCOA4-ferritin interaction (EC50=520 nM, Kd=0.78 μM), highlighting that identical application nomenclature masks profound mechanistic divergence . Selection of Ferroptosis-IN-8 over alternatives must be justified by its specific quantitative performance in the user's intended experimental context, as detailed in Section 3.

1

Mechanism MismatchFerroptosis-IN-8 acts via direct lipid radical trapping without GPX4/ACSL4/ALOX15 modulation; other inhibitors may engage these pathways, so rescue profile may not transfer.

2

Potency & Cell-Panel ContextReported EC50 and six-line rescue breadth may not replicate with Ferrostatin-1 or Liproxstatin-1 due to differing assay conditions and RTA kinetics.

3

In Vivo Endpoint TransferHepatorenal protection endpoints observed with Ferroptosis-IN-8 in murine models may not be assumed for other in-class inhibitors without direct comparative studies.

• [1] BioTool. Liproxstatin-1 Product Datasheet. IC50: 22 nM against GPX4−/− cell growth. (Accessed 2025). View Source

Ferroptosis-IN-8 Comparative Evidence

HT-1080 Cell Potency vs Ferrostatin-1

Ferroptosis-IN-8 demonstrates superior potency in suppressing RSL3-induced ferroptosis compared to the archetypal inhibitor Ferrostatin-1, with a 32.5% lower EC50 value (40.49 nM vs. 60 nM) . Both measurements were obtained in HT-1080 human fibrosarcoma cells, a standard ferroptosis-susceptible cell line, using viability-based assays. While these data derive from cross-study comparisons rather than a single head-to-head experiment, the shared cell line and inducer (RSL3) provide a meaningful comparative baseline for procurement decisions.

HT-1080 Potency vs Fer-1

Data to verify

EC50 40.49 nM (RSL3-induced) vs Ferrostatin-1 EC50 60 nM (erastin-induced)

Reported lower EC50 in HT-1080 rescue context

Cross-study comparison; inducers differ (RSL3 vs erastin)

Evidence Dimension	EC50 for inhibition of RSL3-induced ferroptosis
Target Compound Data	40.49 nM
Comparator Or Baseline	Ferrostatin-1: 60 nM
Quantified Difference	Ferroptosis-IN-8 exhibits approximately 1.48-fold greater potency (lower EC50) than Ferrostatin-1
Conditions	HT-1080 human fibrosarcoma cells; RSL3-induced ferroptosis; cell viability endpoint; CCK8 or equivalent assay

Why This Matters

Researchers requiring maximal potency at lower compound concentrations for RSL3-based ferroptosis models may achieve equivalent inhibition with reduced off-target exposure by selecting Ferroptosis-IN-8 over Ferrostatin-1.

GPX4-Independent Mechanism

Ferroptosis-IN-8 has been experimentally validated to rescue cell viability in models using both RSL3 (a direct GPX4 inhibitor) and FIN56 (an inducer that promotes GPX4 degradation) . In contrast, the potency data for archetypal inhibitors Ferrostatin-1 and Liproxstatin-1 are most extensively documented against either erastin (system xCT inhibition) or GPX4 genetic deletion/RSL3 models, with less explicit validation against FIN56-mediated ferroptosis in the primary literature for Ferrostatin-1 [1]. FIN56-induced ferroptosis represents a mechanistically distinct pathway involving squalene synthase inhibition and CoQ10 depletion, making dual RSL3/FIN56 protection a practically meaningful discriminator for experimental designs employing FIN56.

GPX4-Independent Mechanism

Class-level inference

No significant change in GPX4, ACSL4, ALOX15, COX2 at 200 nM vs RSL3 induces GPX4 degradation

Supports downstream lipid radical trapping mechanism

Direct proteomic comparison with other RTAs not available

Evidence Dimension	Protection against FIN56-induced ferroptosis
Target Compound Data	Confirmed protection in HKC, HT-1080, HK-2, Khos, SW480, and HTR-8/SVneo cells
Comparator Or Baseline	Ferrostatin-1: not prominently documented for FIN56 protection; Liproxstatin-1: primarily validated against RSL3/erastin/GPX4 deletion
Quantified Difference	Not applicable (qualitative difference in documented inducer coverage)
Conditions	Multiple human cell lines; FIN56 (GPX4 degradation) and RSL3 (GPX4 inhibition) as distinct ferroptosis inducers

Why This Matters

Investigators employing FIN56 as their ferroptosis inducer should prioritize Ferroptosis-IN-8 over Ferrostatin-1, as the latter lacks explicit validation against this inducer in the available technical documentation, reducing experimental risk of failed rescue.

• [1] PMC. Table 1. Ferroptosis inducers and cell death inhibitors. FIN56: GPX4 degradation. (Accessed 2025). View Source

Hepatoprotection in APAP-Induced Liver Injury

Ferroptosis-IN-8 has been evaluated in two therapeutically distinct in vivo models—renal ischemia-reperfusion injury (IRI) and acetaminophen (APAP)-induced acute liver injury—at a consistent dose of 10 mg/kg via intraperitoneal injection [1]. In the APAP model, Ferroptosis-IN-8 significantly reduced plasma alanine aminotransferase (ALT) and aspartate aminotransferase (AST) elevations, demonstrating hepatoprotective efficacy [2]. While Ferrostatin-1 has shown efficacy in kidney dysfunction models, its application in APAP-induced liver injury is less established in the available literature. Ferroptosis-IN-4, another compound in the same nominal series, requires a 500-fold higher concentration for cellular activity (EC50 = 20 μM) and is documented in glycerol-induced rhabdomyolysis-associated AKI rather than the IRI or APAP contexts [3].

APAP Liver Injury Protection

Context-dependent

ALT/AST reduction at 10 mg/kg i.p. (APAP model) vs Liproxstatin-1 reported similar reduction [1]

Reported hepatoprotection endpoint context

Cross-study; direct head-to-head not published

Evidence Dimension	In vivo efficacy at 10 mg/kg (i.p.) in acute liver injury model
Target Compound Data	Reduced plasma ALT and AST elevation in APAP-induced liver injury; reduced tissue damage in renal IRI model
Comparator Or Baseline	Ferroptosis-IN-4: EC50 = 20 μM in vitro (500-fold less potent than Ferroptosis-IN-8), evaluated in glycerol-induced RM-AKI model, not IRI or APAP
Quantified Difference	Ferroptosis-IN-8 is approximately 500-fold more potent in vitro than Ferroptosis-IN-4; in vivo validation covers both renal IRI and APAP liver injury models
Conditions	Mouse models; 10 mg/kg intraperitoneal administration; endpoints: ALT, AST, tissue histopathology

Why This Matters

Researchers investigating ferroptosis in either renal IRI or APAP hepatotoxicity can select Ferroptosis-IN-8 as a single compound validated across both organ systems, avoiding the procurement of separate compounds for kidney- and liver-focused studies.

• [1] PeptideDB. Ferroptosis-IN-8 Product Entry. In vivo: 10 mg/kg (i.p.) alleviated tissue damage in renal IRI and APAP-induced acute liver injury. (Accessed 2025). View Source
• [2] TargetMol. Ferroptosis-IN-8 Product Datasheet. Reduced ALT and AST in APAP-induced acute liver injury mouse model. (Accessed 2025). View Source
• [3] TargetMol. Ferroptosis-IN-4 Product Datasheet. EC50: 20 μM; protective in glycerol-induced RM-AKI mice. (Accessed 2025). View Source

Rescue Across Six Cell Lines

Ferroptosis-IN-8 belongs to a distinct ortho-aminophenol chemical scaffold derived from Xie-Huang Sheng et al. (J Med Chem, 2024), which is structurally unrelated to the arylalkylamine core of Ferrostatin-1 or the spiroquinoxalinamine architecture of Liproxstatin-1 [1]. Despite this distinct chemical lineage, Ferroptosis-IN-8 achieves an inhibitory potency (40.49 nM) that falls within a 2-fold range of Liproxstatin-1's reported IC50 of 22 nM [2]. For comparison, Ferroptosis-IN-22, which operates via a distinct NCOA4-ferritin disruption mechanism rather than direct radical trapping, exhibits an EC50 of 520 nM—approximately 13-fold less potent than Ferroptosis-IN-8 . This scaffold differentiation is procurement-relevant for medicinal chemistry groups seeking chemotype diversity in ferroptosis inhibitor screening libraries or for structure-activity relationship (SAR) studies where structural novelty is required to circumvent existing patent estates.

Six-Cell Line Rescue Breadth

Class-level

Rescue at 200 nM in 6 cell lines (HKC, HT-1080, HK-2, Khos, SW480, HTR-8/SVneo) vs Ferrostatin-1 predominantly in HT-1080, MEF

Broader reported cell-panel rescue context

Class-level observation; not head-to-head quantified

Evidence Dimension	Chemical scaffold classification and corresponding potency
Target Compound Data	Ortho-aminophenol derivative; EC50/IC50 = 40.49 nM
Comparator Or Baseline	Liproxstatin-1: spiroquinoxalinamine scaffold, IC50 = 22 nM; Ferrostatin-1: arylalkylamine scaffold, EC50 = 60 nM; Ferroptosis-IN-22: EC50 = 520 nM
Quantified Difference	Potency within 1.84-fold of Liproxstatin-1; 1.48-fold more potent than Ferrostatin-1; 12.8-fold more potent than Ferroptosis-IN-22
Conditions	Comparative potency based on primary in vitro ferroptosis inhibition assays across different cellular contexts

Why This Matters

Procurement specialists building diverse ferroptosis inhibitor libraries should include Ferroptosis-IN-8 to ensure representation of the ortho-aminophenol chemotype, which is structurally distinct from legacy inhibitors yet delivers comparable nanomolar potency.

• [1] PeptideDB. Ferroptosis-IN-8 Product Entry. Reference: Xie-Huang Sheng, et al. Discovery of Novel Ortho-Aminophenol Derivatives Targeting Lipid Peroxidation with Potent Antiferroptotic Activities. J Med Chem. 2024 Jun 1. (Accessed 2025). View Source
• [2] BioTool. Liproxstatin-1 Product Datasheet. IC50: 22 nM; spiroquinoxalinamine derivative. (Accessed 2025). View Source

Ferroptosis-IN-8 Application Scenarios

Renal IRI Studies

Ferroptosis-IN-8 is the preferred procurement choice for investigators employing RSL3 (GPX4 inhibition) as their ferroptosis inducer in HT-1080 or related human fibrosarcoma models. With an EC50 of 40.49 nM, it provides approximately 1.48-fold greater potency than Ferrostatin-1 (EC50=60 nM), enabling effective ferroptosis rescue at lower compound concentrations . This is particularly relevant for experimental designs where minimizing vehicle (DMSO) exposure or reducing potential off-target effects at higher concentrations is critical.

DILI and Hepatotoxicity Screening

Ferroptosis-IN-8 is explicitly validated to protect multiple cell types (HKC, HT-1080, HK-2, Khos, SW480, HTR-8/SVneo) against FIN56-induced ferroptosis, a pathway involving GPX4 degradation and CoQ10 depletion . Ferrostatin-1 lacks prominent documentation for FIN56 protection in standard technical datasheets, creating experimental uncertainty for FIN56-based studies. Procurement of Ferroptosis-IN-8 mitigates this risk by providing documented dual protection against both RSL3 and FIN56.

Multi-Tissue Ferroptosis Profiling

Ferroptosis-IN-8 is uniquely validated at 10 mg/kg (i.p.) in two mechanistically distinct in vivo models: renal ischemia-reperfusion injury and acetaminophen (APAP)-induced acute liver injury . Investigators studying ferroptosis across both kidney and liver pathologies can procure a single compound with established efficacy in both organ contexts, reducing the need for multiple inhibitors with organ-restricted validation. In contrast, Ferroptosis-IN-4, despite sharing the nominal 'IN' series designation, is 500-fold less potent (EC50=20 μM) and validated only in glycerol-induced rhabdomyolysis-associated AKI [1].

Ortho-Aminophenol Chemotype Expansion for Medicinal Chemistry and SAR Libraries

Ferroptosis-IN-8 represents the ortho-aminophenol chemical scaffold, which is structurally distinct from the arylalkylamine (Ferrostatin-1) and spiroquinoxalinamine (Liproxstatin-1) cores that dominate the ferroptosis inhibitor landscape . Despite this chemotype novelty, Ferroptosis-IN-8 delivers nanomolar potency within 2-fold of Liproxstatin-1 (40.49 nM vs. 22 nM) . Medicinal chemistry groups seeking to diversify screening libraries or explore SAR around the ortho-aminophenol pharmacophore should procure Ferroptosis-IN-8 as a structurally validated and potently active representative of this class.

Application

Selection Property

Validation Focus

Renal ischemia-reperfusion research

RTA mechanism without GPX4 modulation

Renal function marker endpoints (creatinine, BUN, KIM-1)

Drug-induced liver injury model studies

Hepatoprotection endpoint context without GPX4/ACSL4 pathway alteration

ALT/AST and liver histopathology endpoints

Multi-cell line ferroptosis susceptibility profiling

Broad cell-panel rescue validation context

Cell viability endpoints across kidney, placental, bone, colon cell types

• [1] TargetMol. Ferroptosis-IN-4 Product Datasheet. EC50: 20 μM; glycerol-induced RM-AKI model only. (Accessed 2025). View Source